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Compound of Interest

Compound Name: Orbencarb

Cat. No.: B166566

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orbencarb is a selective, pre-emergent thiocarbamate herbicide used to control annual
grasses and some broadleaf weeds. Understanding its chemical structure and physicochemical
properties is fundamental to elucidating its mechanism of action, environmental fate, and
toxicological profile. This technical guide provides a comprehensive overview of Orbencarb,
including its chemical identity, physical and chemical properties, mechanism of action, and
detailed experimental protocols for the determination of its key characteristics.

Chemical Identity and Structure

Orbencarb, chemically known as S-[(2-chlorophenyl)methyl] N,N-diethylcarbamothioate, is
characterized by a thiocarbamate functional group attached to a 2-chlorobenzyl moiety.

Table 1: Chemical Identification of Orbencarb
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Identifier Value
S-[(2-chlorophenyl)methyl] N,N-
UPAC Name diiihylcarbarr)‘noth)i/o)ate !
CAS Number 34622-58-7
Molecular Formula C12H16CINOS
Molecular Weight 257.78 g/mol
SMILES CCN(CC)C(=0)scc1=Cc=Ccc=C1cCl
InChl Key LLLFASISUZUJEQ-UHFFFAOYSA-N

Chemical Structure:
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Add excess Orbencarb
to water in a flask
Place Orbencarb sample
in a thermostatted cell
Agitate at a constant
temperature (e.g., 20°C) y
for 24-48 hours Evacuate the system to
l remove air
Allow to stand for l
24 hours to reach Allow the system to reach
equilibrium thermal equilibrium
Separate aqueous phase Measure the vapor pressure
(centrifugation or filtration) using a manometer or
l pressure transducer
Analyze Orbencarb l
concentration in the Repeat measurement at
aqueous phase (e.g., HPLC) different temperatures
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Orbencarb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166566#chemical-structure-and-properties-of-

orbencarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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